Cas no 1316222-38-4 (N-(2-Methyl-6-piperidin-4-ylpyridin-4-yl)pyrimidin-2-amine)

• Product Name: N-(2-Methyl-6-piperidin-4-ylpyridin-4-yl)pyrimidin-2-amine
• CAS No: 1316222-38-4
• MF: C₁₅H₁₉N₅
• MW: 269.344862222672
• MDL: MFCD19691431
• CID: 4694239
• Update Time: 2025-08-05

N-(2-Methyl-6-piperidin-4-ylpyridin-4-yl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• N-[2-methyl-6-(piperidin-4-yl)pyridin-4-yl]pyrimidin-2-amine
• (6-Methyl-1',2',3',4',5',6'-hexahydro-[2,4']bipyridinyl-4-yl)-pyrimidin-2-yl-amine
• N-(2-Methyl-6-piperidin-4-ylpyridin-4-yl)pyrimidin-2-amine

• MDL： MFCD19691431
• Inchi： 1S/C15H19N5/c1-11-9-13(20-15-17-5-2-6-18-15)10-14(19-11)12-3-7-16-8-4-12/h2,5-6,9-10,12,16H,3-4,7-8H2,1H3,(H,17,18,19,20)
• InChI Key： YZLOQRUOVMBQPM-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=C(C=C(C)N=2)NC2N=CC=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 286
• Topological Polar Surface Area: 62.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 458.4±55.0 °C at 760 mmHg
• Flash Point: 231.0±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

N-(2-Methyl-6-piperidin-4-ylpyridin-4-yl)pyrimidin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-Methyl-6-piperidin-4-ylpyridin-4-yl)pyrimidin-2-amine

N-(2-Methyl-6-piperidin-4-ylpyridin-4-yl)pyrimidin-2-amine: A Promising Compound in Medicinal Chemistry

N-(2-Methyl-6-piperidin-4-ylpyridin-4-yl)pyrimidin-2-amine (CAS No. 1316222-38-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has shown promising results in various preclinical studies, particularly in the areas of neurodegenerative diseases and cancer therapy.

The chemical structure of N-(2-Methyl-6-piperidin-4-ylpyridin-4-yl)pyrimidin-2-amine is composed of a pyrimidine core linked to a substituted pyridine ring through an amine group. The presence of the piperidine moiety adds to its complexity and contributes to its pharmacological properties. This compound is synthesized through a series of well-defined chemical reactions, ensuring high purity and consistency in its production.

Recent research has focused on the pharmacological profile of N-(2-Methyl-6-piperidin-4-ylpyridin-4-yl)pyrimidin-2-amine. Studies have demonstrated its ability to modulate specific receptors and enzymes, making it a valuable candidate for drug development. For instance, it has been shown to exhibit potent activity against certain kinases, which are key targets in cancer therapy. This activity is attributed to its ability to selectively bind to and inhibit these kinases, thereby disrupting the signaling pathways that promote tumor growth.

In addition to its anticancer properties, N-(2-Methyl-6-piperidin-4-ylpyridin-4-yl)pyrimidin-2-amine has also shown promise in the treatment of neurodegenerative diseases. Preclinical studies have indicated that it can cross the blood-brain barrier and exert neuroprotective effects. These effects are thought to be mediated by its ability to modulate neurotransmitter systems and reduce oxidative stress, which are key factors in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of N-(2-Methyl-6-piperidin-4-ylpyridin-4-yl)pyrimidin-2-amine has been extensively evaluated in animal models. Toxicology studies have demonstrated that it is well-tolerated at therapeutic doses, with minimal side effects. This favorable safety profile makes it an attractive candidate for further clinical development.

One of the key challenges in the development of new drugs is ensuring their bioavailability and stability. In this regard, N-(2-Methyl-6-piperidin-4-ylpyridin-4-y l)pyrimidin - 2 - amine has shown promising results. It exhibits good solubility and stability under physiological conditions, which enhances its potential for oral administration. Additionally, its chemical structure can be modified through various functional groups to optimize its pharmacokinetic properties.

The potential applications of N-(2-Methyl - 6 - piperidin - 4 - ylpyridin - 4 - yl)pyrimidin - 2 - amine extend beyond cancer and neurodegenerative diseases. Recent studies have explored its use in other therapeutic areas, such as inflammatory disorders and metabolic diseases. For example, it has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines, which could be beneficial in conditions like rheumatoid arthritis.

In conclusion, N-(2-Methyl - 6 - piperidin - 4 - ylpyridin - 4 - yl)pyrimidin - 2 - amine (CAS No. 1316222 - 38 - 4) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, favorable pharmacological profile, and good safety profile make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new avenues for therapeutic intervention in various diseases.